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Compound of Interest

4-Hydroxy-3-methylbenzoic acid
Compound Name:
hydrate

Cat. No.: B7972075

Get Quote

\ J

Welcome to the Technical Support Center for 4-Hydroxy-3-methylbenzoic acid hydrate. This
compound is a vital intermediate in pharmaceutical synthesis, an antioxidant in cosmetic
formulations, and a standard in chromatographic techniques[1]. Due to its specific
physicochemical properties, improper handling can lead to rapid degradation, poor solubility,
and compromised experimental integrity[2]. This guide provides field-proven troubleshooting
strategies and self-validating protocols to ensure optimal results in your workflows.

Physicochemical Properties & Safety Data

Before handling the compound, review its core quantitative data and safety profile to ensure
appropriate laboratory controls are in place.
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Property Value
Chemical Formula C8H803:-H20[1]
Molecular Weight 170.16 g/mol [1]

499-76-3 (Often shared with the anhydrous
CAS Number

form)[1]
Melting Point 172-177 °CJ[1]
- Highly soluble in DMSO (up to 100 mg/mL with
Solubility

sonication); Poorly soluble in water[3][4]

0-8°C for powder; -80°C for reconstituted stock

Storage Conditions _
solutions[1][3]

Causes skin irritation and serious eye irritation;
Safety & Hazards )
requires standard PPE[5]

Troubleshooting Guides & FAQs

Q1: My 4-Hydroxy-3-methylbenzoic acid hydrate powder is caking, and its solubility in
DMSO has dropped significantly. What is happening? Causality: The compound contains both
a hydroxyl (-OH) and a carboxylic acid (-COOH) group, making it highly prone to absorbing
ambient moisture[2]. When exposed to humidity, the powder cakes. More critically, moisture-
contaminated DMSO drastically reduces the compound's solubility because water molecules
disrupt the DMSO solvation shell required to dissolve the hydrophobic methyl-aromatic ring[3]
[4]. Solution: Store the powder in a well-sealed, light-resistant container at 0-8°C to prevent
moisture ingress and photo-oxidation[1][2]. Always use freshly opened, anhydrous DMSO for
preparing stock solutions[3].

Q2: | need to prepare a 5 mg/mL homogeneous suspension for oral administration in murine
models. How can | ensure stability and uniformity? Causality: Because this compound is poorly
soluble in pure water, attempting a simple aqueous solution will result in rapid sedimentation,
leading to highly inaccurate in vivo dosing[4]. An agueous suspension requires a suspending
agent to increase kinetic stability. Solution: Use a 0.5% Sodium Carboxymethyl Cellulose
(CMC-Na) solution. Add 5 mg of the compound to 1 mL of CMC-Na and mix evenly[4][6]. The
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polymer network of CMC-Na physically traps the hydrate particles, creating a stable,
homogeneous suspension suitable for oral gavage[4].

Q3: How long can | store the reconstituted stock solution without risking degradation or
precipitation? Causality: Repeated freeze-thaw cycles introduce condensation into the DMSO
stock, which lowers solubility and causes irreversible precipitation[3]. Additionally, ambient heat
and light can trigger gradual oxidation of the phenolic hydroxyl group, reducing the compound's
purity[2]. Solution: Aliquot the stock solution immediately upon reconstitution to avoid freeze-
thaw cycles. Store aliquots at -80°C for up to 6 months, or at -20°C for a maximum of 1
month([3].

Experimental Protocol: Preparation of a Sterile In
Vitro Stock Solution (100 mM)

Self-Validating Methodology

Equilibration: Allow the sealed vial of 4-Hydroxy-3-methylbenzoic acid hydrate to reach
room temperature before opening.

o Validation Checkpoint: Inspect the vial exterior; proceed only when no condensation is
visible to prevent moisture from compromising the powder[2].

» Weighing: Weigh exactly 17.02 mg of the hydrate powder (MW = 170.16 g/mol )[1].
 Solubilization: Add 1.0 mL of anhydrous, cell-culture grade DMSOI3].

» Agitation: Vortex the mixture for 30 seconds. If undissolved particles remain, sonicate in a
water bath at room temperature for 5 minutes[3].

o Validation Checkpoint: The solution must be completely transparent. Hold the vial against
a light source to confirm the absence of the Tyndall effect (which would indicate
undissolved micro-particles).

o Filtration: Pass the solution through a 0.22 um PTFE syringe filter.

o Causality Note: PTFE is strictly recommended over Nylon to prevent non-specific binding
of the phenolic compound to the filter membrane.
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+ Cryopreservation: Dispense the filtered solution into single-use amber vials (to protect from
photo-oxidation) and freeze immediately at -80°C[2][3].

Workflow Visualization
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Workflow for the solubilization and formulation of 4-Hydroxy-3-methylbenzoic acid hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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